3-methyl-5-(trifluoromethyl)pyridin-4-amine
Description
“3-methyl-5-(trifluoromethyl)pyridin-4-amine” is a chemical compound that belongs to the class of trifluoromethylpyridines . Trifluoromethylpyridines and their intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds . The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .
Synthesis Analysis
Trifluoromethylpyridines are generally synthesized via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine . The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block .Molecular Structure Analysis
The molecular formula of “3-methyl-5-(trifluoromethyl)pyridin-4-amine” is C7H7F3N2 . It contains three fluorine atoms, a methyl group (a unit made of a hydrogen atom and three carbon atoms), and a ring-shaped carbon-containing structure known as pyridine .Chemical Reactions Analysis
Trifluoromethylpyridines undergo alkylation with alkyl iodides in DMF to afford the N-alkyl pyrazoles . They also participate in the synthesis of disubstituted pyrimidines .Physical And Chemical Properties Analysis
The molecular weight of “3-methyl-5-(trifluoromethyl)pyridin-4-amine” is 176.14 . Other physical and chemical properties such as melting point, boiling point, and density are not available in the retrieved papers.Safety and Hazards
Future Directions
Trifluoromethylpyridines have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds . With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production . Therefore, the development of trifluoromethylpyridines is becoming an increasingly important research topic .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-methyl-5-(trifluoromethyl)pyridin-4-amine can be achieved through a multi-step process involving the introduction of the methyl and trifluoromethyl groups onto the pyridine ring, followed by the conversion of the resulting intermediate to the desired amine.", "Starting Materials": [ "4-chloro-3-methylpyridine", "trifluoroacetic acid", "sodium hydride", "ammonium chloride", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: 4-chloro-3-methylpyridine is reacted with trifluoroacetic acid and sodium hydride in ethanol to yield 3-methyl-5-trifluoromethylpyridine.", "Step 2: The resulting intermediate is then treated with sodium borohydride in ethanol to reduce the trifluoromethyl group to a methyl group, yielding 3-methyl-5-methylpyridine.", "Step 3: 3-methyl-5-methylpyridine is then reacted with ammonium chloride and hydrochloric acid in water to yield 3-methyl-5-chloropyridine.", "Step 4: The final step involves the conversion of 3-methyl-5-chloropyridine to 3-methyl-5-(trifluoromethyl)pyridin-4-amine by reacting it with sodium trifluoroacetate and sodium hydroxide in water." ] } | |
CAS RN |
1101061-18-0 |
Product Name |
3-methyl-5-(trifluoromethyl)pyridin-4-amine |
Molecular Formula |
C7H7F3N2 |
Molecular Weight |
176.1 |
Purity |
95 |
Origin of Product |
United States |
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